(3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid
Description
This compound is a structurally complex molecule featuring:
- A cyclopentane ring substituted with hydroxyl (-OH), oxo (=O), and sulfanyl (-S-) groups.
- An (E)-(S)-configured but-1-enyl chain bearing a 3-methoxymethyl-phenyl moiety.
- A propylsulfanyl-acetic acid side chain, contributing to its polar and reactive properties.
Properties
Molecular Formula |
C22H30O6S2 |
|---|---|
Molecular Weight |
454.6 g/mol |
IUPAC Name |
2-[3-[(1R,2S,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-[3-(methoxymethyl)phenyl]but-1-enyl]-5-oxocyclopentyl]sulfanylpropylsulfanyl]acetic acid |
InChI |
InChI=1S/C22H30O6S2/c1-28-13-16-5-2-4-15(10-16)11-17(23)6-7-18-19(24)12-20(25)22(18)30-9-3-8-29-14-21(26)27/h2,4-7,10,17-19,22-24H,3,8-9,11-14H2,1H3,(H,26,27)/b7-6+/t17-,18+,19-,22-/m1/s1 |
InChI Key |
HPGFXJSSALETIS-UCWXVSLCSA-N |
Isomeric SMILES |
COCC1=CC=CC(=C1)C[C@@H](/C=C/[C@H]2[C@@H](CC(=O)[C@@H]2SCCCSCC(=O)O)O)O |
Canonical SMILES |
COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2SCCCSCC(=O)O)O)O |
Origin of Product |
United States |
Biological Activity
The compound (3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid (referred to as "Compound A") is a complex organic molecule with potential therapeutic applications. This article discusses its biological activity, including anti-cancer properties, mechanisms of action, and relevant case studies.
Chemical Structure
Compound A features a unique structural configuration that includes hydroxy groups, a cyclopentyl moiety, and sulfanyl groups. The presence of methoxy and hydroxy substituents suggests potential interactions with biological systems.
Anti-Cancer Properties
Recent studies have highlighted the anti-cancer potential of compounds similar to Compound A. For instance, methoxystilbene derivatives exhibit significant cytotoxic effects against various cancer cell lines, including ovarian and breast cancers. These compounds induce apoptosis and inhibit cell proliferation through multiple pathways.
Key Findings:
- Cytotoxicity: Compound A and its derivatives have demonstrated cytotoxic effects in vitro against cancer cell lines such as SKOV-3 (ovarian cancer) and MCF-7 (breast cancer) .
- Mechanism of Action: The anti-proliferative effects are associated with the induction of G2/M phase cell cycle arrest and modulation of key signaling pathways involved in apoptosis .
The biological activity of Compound A can be attributed to several mechanisms:
- Apoptosis Induction: Like other methoxystilbene derivatives, Compound A may trigger apoptosis through the intrinsic pathway involving mitochondrial membrane potential disruption and activation of caspases.
- Cell Cycle Arrest: Studies suggest that Compound A can induce G2/M phase arrest in cancer cells, preventing further proliferation .
- Gene Expression Modulation: The compound has been shown to regulate the expression of genes related to cell survival and apoptosis, such as SMAD7 and THBS1 .
Case Studies
Several studies have explored the effects of similar compounds on cancer cells:
- Study 1: A study on DMU-214 (a methoxystilbene) revealed its ability to inhibit migration and proliferation in SKOV-3 cells. The compound down-regulated genes associated with cancer progression, suggesting a similar mechanism may be applicable to Compound A .
- Study 2: Research indicates that methoxystilbenes can enhance the efficacy of traditional chemotherapeutics like cisplatin by sensitizing resistant cancer cells .
Data Table: Biological Activity Overview
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Functional Group Analysis
The compound shares functional and structural motifs with several bioactive molecules:
Key Observations:
Cyclopentane vs.
Sulfanyl vs. Phosphonic Acid Groups : Sulfanyl (-S-) groups enhance nucleophilicity and metal chelation, whereas phosphonic acid groups in analogs like improve enzyme inhibition via charge interactions.
Stereochemical Complexity : The (1R,2S,3R) configuration distinguishes the target compound from simpler analogs like feruloylquinic acid, which lack defined stereocenters in their side chains .
Pharmacokinetic and Physicochemical Comparisons
- Polarity: The acetic acid moiety increases water solubility compared to non-polar analogs like U 68215 .
- Metabolic Stability: The methoxymethyl-phenyl group may reduce oxidative metabolism relative to hydroxylated phenylpropenoids in Populus buds .
Q & A
Q. How to integrate real-time analytics (PAT) into continuous-flow synthesis?
- Methodology : Implement process analytical technology (PAT) tools like inline FTIR or Raman spectroscopy to monitor intermediate formation. Use feedback loops to adjust residence time or reagent stoichiometry dynamically .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
